Cas no 110327-60-1 (4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide)

4-Bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a brominated benzene ring linked to an indazole moiety via a sulfonamide bridge. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for kinase inhibitors and other biologically active molecules. The presence of the bromo substituent enhances its utility in further functionalization through cross-coupling reactions, while the indazole group contributes to its binding affinity in target interactions. Its well-defined structure and synthetic versatility make it a valuable intermediate for developing novel therapeutic agents, particularly in oncology and inflammation-related research.
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide structure
110327-60-1 structure
Product Name:4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
CAS No:110327-60-1
MF:C13H10BrN3O2S
MW:352.20640039444
CID:5432938
Update Time:2025-05-19

4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(1H-indazol-6-yl)benzenesulfonamide
    • 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
    • Inchi: 1S/C13H10BrN3O2S/c14-10-2-5-12(6-3-10)20(18,19)17-11-4-1-9-8-15-16-13(9)7-11/h1-8,17H,(H,15,16)
    • InChI Key: FJFVDVVSLVIEJD-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC3=C(C=C2)C=NN3)(=O)=O)=CC=C(Br)C=C1

4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3179-0227-2μmol
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F3179-0227-5μmol
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F3179-0227-1mg
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F3179-0227-2mg
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F3179-0227-3mg
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F3179-0227-4mg
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F3179-0227-5mg
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
110327-60-1 90%+
5mg
$69.0 2023-07-28

Additional information on 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide

Professional Introduction to Compound with CAS No 110327-60-1 and Product Name: 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide

The compound with the CAS number 110327-60-1 and the product name 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a brominated benzene ring sulfonamide moiety linked to an indazole ring, presents a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of small-molecule drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The indazole core, a fused benzene-pyrazole structure, is particularly noted for its presence in numerous bioactive molecules, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of a bromine atom at the para position of the benzene ring in 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide enhances its reactivity, making it an attractive candidate for further derivatization and functionalization.

The sulfonamide group (-SO₂NH₂) is another critical feature of this compound, known for its role in enhancing binding affinity to biological targets. Sulfonamides have been widely used in the development of drugs targeting enzymes such as dihydropteroate synthase and carbonic anhydrase. The presence of this group in 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide suggests potential applications in inhibiting various enzymatic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the bromine substituent and the indazole scaffold provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, thereby diversifying the compound's pharmacophore.

Moreover, computational studies have shown that 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide exhibits favorable physicochemical properties, including good solubility and metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) in vivo. Such properties are often predictive of improved drug-like behavior and are highly valued in early-stage drug discovery.

In recent years, there has been a surge in interest regarding indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds can interact with various targets involved in disease pathways. For example, certain indazole derivatives have shown promise in inhibiting kinases implicated in cancer progression. The brominated derivative 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide is anticipated to exhibit similar kinase inhibitory activity, making it a valuable candidate for further investigation.

The sulfonamide moiety also contributes to the compound's potential as an anti-inflammatory agent. Sulfonamides have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Given the role of inflammation in numerous diseases, including autoimmune disorders and cardiovascular conditions, 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide could serve as a promising therapeutic agent.

From a synthetic chemistry perspective, 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide offers an excellent platform for exploring new synthetic methodologies. The presence of both bromine and sulfonamide functional groups allows for diverse synthetic strategies, including Suzuki-Miyaura coupling for introducing aryl groups and nucleophilic substitution reactions for further derivatization. These synthetic pathways provide chemists with ample opportunities to develop libraries of related compounds for high-throughput screening.

The compound's potential also extends to its application in material science. Indazole derivatives have been explored as organic semiconductors due to their electron-deficient nature and ability to form π-stacked aggregates. The introduction of a sulfonamide group may enhance the electronic properties of these materials, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other electronic devices.

In conclusion,4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide represents a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features make it an attractive candidate for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and synthetic methodologies,4-bromo-N-(1H-indazol-6-yllbene-l-sulfonarnide is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm